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Compound of Interest

Compound Name: Furosine dihydrochloride

Cat. No.: B570518 Get Quote

Essential Safety and Handling Guide for Furosine
Dihydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Furosine dihydrochloride in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)
Furosine dihydrochloride is classified as a hazardous substance. Adherence to the following

PPE guidelines is mandatory to prevent accidental exposure.

Hazard Summary:

Hazard Statement GHS Classification

Harmful if swallowed Acute Toxicity - Oral 4

Causes skin irritation Skin Irritation 2

Causes serious eye irritation Eye Irritation 2A
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Required Personal Protective Equipment:

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses.[1]

Protects against splashes and

airborne particles causing eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[2]

Prevents skin contact which

can cause irritation.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory

Use in a well-ventilated area. A

respirator may be required if

dusts are generated.[3][4]

Minimizes inhalation of the

compound.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

If Swallowed
Call a poison center or doctor immediately if you

feel unwell. Rinse the mouth with water.

If on Skin

Immediately wash the affected area with plenty

of soap and water.[5] Remove contaminated

clothing.[5] If skin irritation persists, seek

medical attention.[5]

If in Eyes

Immediately flush the eyes with a gentle, steady

stream of cool water for at least 15-20 minutes.

[6][7] Hold the eyelids open to ensure complete

rinsing.[6] Seek immediate medical attention.

If Inhaled

Move the individual to an area with fresh air.[5] If

breathing becomes difficult or stops, administer

artificial respiration and seek immediate medical

attention.[5]

Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of Furosine
dihydrochloride and ensuring laboratory safety.

Operational Plan:

Preparation: Before handling, ensure all required PPE is correctly worn. Work should be

conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[2]

Weighing and Aliquoting: Handle the solid compound carefully to avoid generating dust. Use

appropriate tools for weighing and transferring the substance.

Dissolving: Furosine dihydrochloride is slightly soluble in water, methanol, and acetonitrile

(0.1-1 mg/ml).[8] When preparing solutions, add the solvent to the solid slowly to prevent

splashing.

Post-Handling: After use, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.
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Storage Conditions:

Condition Temperature Details

Short-term Storage 4°C
Store in a sealed container,

away from moisture.[9][10]

Long-term Storage -20°C
Store in a sealed container,

away from moisture.[11]

In Solvent
-80°C (6 months) or -20°C (1

month)

Store in a sealed container,

away from moisture.[9][10]

Disposal Plan
Furosine dihydrochloride and any materials contaminated with it must be treated as

hazardous chemical waste.

Disposal Protocol:

Segregation: Do not mix Furosine dihydrochloride waste with other waste streams unless

permitted by your institution's environmental health and safety (EHS) office.[2]

Solid Waste Collection: Collect unused solid Furosine dihydrochloride, contaminated

weigh boats, and contaminated PPE (e.g., gloves, wipes) in a dedicated, sealable hazardous

waste container.[2]

Liquid Waste Collection: Collect aqueous and solvent solutions of Furosine
dihydrochloride in a separate, clearly labeled, and sealable hazardous waste container.[2]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Furosine dihydrochloride," the associated hazards (e.g., "Irritant"), and

the accumulation start date.[2]

Storage and Disposal: Store sealed waste containers in a designated secondary

containment area. Arrange for disposal through a licensed environmental waste

management service in accordance with all local and national regulations.[2][3][4]
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Visual Workflow for Handling Furosine
Dihydrochloride
The following diagram outlines the procedural flow for the safe handling of Furosine
dihydrochloride, from initial preparation to final disposal.

1. Preparation
- Don PPE

- Work in Fume Hood

2. Handling
- Weighing

- Solution Prep

3. Experimental Use

Emergency:
Exposure Event

 If Exposure Occurs

4. Decontamination
- Clean Workspace

- Wash Hands

5. Waste Collection
- Segregate Solid & Liquid

- Label Containers

6. Final Disposal
- Licensed Waste Service

First Aid
(See Table 2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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